Cas no 1503780-84-4 (3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid)

• Product Name: 3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• CAS No: 1503780-84-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6076569
• PubChem ID: 165898128
• Update Time: 2025-10-07

3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• 3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• 1503780-84-4
• EN300-1760674

• Inchi： 1S/C11H12N2O3/c1-13-6-8(9(14)5-10(15)16)7-3-2-4-12-11(7)13/h2-4,6,9,14H,5H2,1H3,(H,15,16)
• InChI Key： IYUXVSFFYSENLQ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid

3-Hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic Acid: A Comprehensive Overview

3-Hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid, also known by its CAS number 1503780-84-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of a hydroxyl group and a carboxylic acid moiety in its structure adds to its functional diversity, making it a potential candidate for various applications in drug discovery and material science.

The synthesis of 3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid involves a series of intricate organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity. Researchers have employed methodologies such as the Houben-Weyl reaction and Stille coupling to achieve this. The methyl group substitution on the pyrrole ring is particularly noteworthy, as it enhances the compound's stability and bioavailability.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Studies have shown that pyrrolopyridine derivatives exhibit significant biological activity, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a recent study published in the Nature Communications journal demonstrated that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. This finding has opened new avenues for its use in targeted cancer therapy.

In addition to its pharmacological applications, 3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has shown potential in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers at the University of California have reported that this compound can serve as an efficient electron transport layer in OLEDs, significantly improving device performance.

The structural versatility of this compound also makes it an attractive target for further chemical modifications. Scientists are exploring the effects of substituting different groups on the pyrrole and pyridine rings to enhance its bioactivity and solubility. For example, introducing electron-withdrawing groups has been shown to increase the compound's ability to penetrate cellular membranes, which is crucial for drug delivery.

In conclusion, 3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid, with its unique structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its applications span across multiple disciplines, from pharmacology to material science, and ongoing research continues to uncover new possibilities for its utilization. As advancements in synthetic methodologies and computational modeling techniques progress, this compound is poised to play an even more significant role in future innovations.